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Compound of Interest

Compound Name: SR-31747

Cat. No.: B1682618

Introduction

SR-31747 is a potent and selective sigma-1 (01) receptor ligand and sterol isomerase inhibitor
with significant immunosuppressive, anti-inflammatory, and anti-proliferative properties.[1][2] Its
mechanism of action involves the inhibition of the A8-A7 sterol isomerase, a critical enzyme in
the cholesterol biosynthesis pathway.[1] This inhibition leads to the accumulation of A8-
cholesterol isomers and a subsequent reduction in cellular cholesterol levels, which underlies
its anti-proliferative effects. Due to its therapeutic potential, SR-31747 is a valuable tool in
cancer research and drug development. This document provides a detailed protocol for the
preparation of a stock solution of SR-31747 in dimethyl sulfoxide (DMSO), ensuring its stability
and suitability for various in vitro and in vivo experimental applications.

Quantitative Data Summary

For ease of use and reproducibility, the key quantitative data for SR-31747 and its stock
solution preparation are summarized in the table below.
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Parameter Value Reference
SR-31747 Properties

Molecular Formula C23H3sCI2N [1]
Molecular Weight 396.44 g/mol [1]

Stock Solution Parameters

Recommended Solvent Dimethyl Sulfoxide (DMSO)

Recommended Stock

Concentration 10 mM

Mass for 1 mL of 10 mM Stock  3.9644 mg Calculated

Storage Conditions

Solid Compound

-20°C for up to 3 years

[2]

Stock Solution (in DMSO)

-20°C in tightly sealed aliquots

for up to 1 month

-80°C for up to 6 months

[3]

Experimental Protocols
Materials and Equipment

e SR-31747 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

o Sterile, amber or opaque microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM SR-31747 Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of SR-31747 in DMSO.

Pre-dissolution Preparation:

o Before opening the vial, allow the SR-31747 powder to equilibrate to room temperature for
at least one hour. This prevents condensation from forming on the compound.

o Ensure all equipment is clean, sterile, and dry.

Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out 3.9644 mg of SR-31747 powder into the tared tube.

Dissolution in DMSO:

o Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube containing
the SR-31747 powder.

o Tightly cap the tube.

Ensuring Complete Solubilization:
o Vortex the solution vigorously for 1-2 minutes until the SR-31747 is completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible
particulates.

Aliquoting and Storage:
o Itis highly recommended to prepare and use solutions on the same day.

o If storage is necessary, aliquot the stock solution into smaller, single-use volumes in
sterile, tightly sealed amber or opaque vials to protect from light and repeated freeze-thaw
cycles.
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o Store the aliquots at -20°C for up to one month or at -80°C for extended stability of up to

six months.[3]

Protocol for Preparing Working Solutions

e Thawing the Stock Solution:
o Retrieve a single aliquot of the 10 mM SR-31747 stock solution from the freezer.
o Allow it to thaw completely at room temperature.

e Dilution in Culture Medium:

o Perform serial dilutions of the stock solution in your desired cell culture medium or
experimental buffer to achieve the final working concentration.

o Crucially, ensure the final concentration of DMSO in the working solution is kept to a
minimum, typically below 0.5%, to avoid solvent-induced cytotoxicity.[3]

o Itis advisable to perform dilutions in a stepwise manner to prevent precipitation of the

compound.[3]

o Always include a vehicle control (culture medium with the same final concentration of
DMSO) in your experiments.

Visualizations
SR-31747 Stock Solution Preparation Workflow
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Caption: Workflow for preparing SR-31747 stock and working solutions.
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SR-31747 Mechanism of Action: Inhibition of Cholesterol
Biosynthesis
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Caption: SR-31747 inhibits sterol isomerase in the cholesterol biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/9760173/
https://pubmed.ncbi.nlm.nih.gov/9760173/
https://immunomart.com/product/sr-31747-free-base/
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b1682618#preparing-sr-31747-stock-solution-in-dmso
https://www.benchchem.com/product/b1682618#preparing-sr-31747-stock-solution-in-dmso
https://www.benchchem.com/product/b1682618#preparing-sr-31747-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682618?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

